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Compound of Interest

Compound Name: Ethyl 2-methyl-D-cysteinate

CAS No.: 710941-52-9

Cat. No.: B12532597

Get Quote

Executive Summary
Ethyl 2-methyl-D-cysteinate is a specialized building block used to overcome two major

barriers in drug delivery: bacterial cell wall permeability and systemic metabolic degradation. Its

primary utility lies in the synthesis of Desazadesferrithiocin (DADFT) analogs—synthetic

siderophores that act as "Trojan Horses" to transport antibiotic payloads into resistant bacteria.

Additionally, the ethyl ester moiety functions as a temporary lipophilic promoiety, enhancing the

oral bioavailability of cysteine-based therapeutics (e.g., NOS inhibitors) before intracellular

hydrolysis releases the active pharmacological agent.

Chemical Rationale & Mechanism
The "Alpha-Methyl Effect"
Standard cysteine derivatives are prone to rapid enzymatic degradation and racemization

during the synthesis of thiazoline rings (a key step in siderophore production). The introduction

of the methyl group at the

-carbon of Ethyl 2-methyl-D-cysteinate:
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Locks Conformation: Restricts bond rotation, favoring the formation of bioactive

macrocycles.

Blocks Metabolism: Prevents abstraction of the

-proton, rendering the molecule resistant to pyridoxal phosphate (PLP)-dependent enzymes
that typically degrade amino acids.

Siderophore-Mediated Delivery (Trojan Horse Strategy)
Bacteria, particularly Gram-negatives (P. aeruginosa, K. pneumoniae), actively scavenge iron

using siderophores. By incorporating Ethyl 2-methyl-D-cysteinate into a synthetic siderophore

(mimicking Yersiniabactin or Pyochelin) and linking it to an antibiotic, the drug complex is

actively transported into the periplasm via specific TonB-dependent receptors, bypassing porin

mutations that cause drug resistance.
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Caption: Workflow of utilizing Ethyl 2-methyl-D-cysteinate to synthesize siderophore mimics

for active bacterial transport.

Experimental Protocols
Protocol A: Synthesis of Siderophore-Drug Conjugate
Precursor
Objective: To synthesize a thiazoline-based siderophore scaffold using Ethyl 2-methyl-D-
cysteinate, suitable for antibiotic conjugation.

Reagents:

Ethyl 2-methyl-D-cysteinate hydrochloride (Start Material)
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2,4-Dihydroxybenzaldehyde (or Salicylaldehyde derivative)

Triethylamine (TEA)

Dichloromethane (DCM) / Methanol (MeOH)

EDC/NHS (for subsequent coupling)

Methodology:

Free Base Liberation: Dissolve 10 mmol of Ethyl 2-methyl-D-cysteinate HCl in 50 mL

anhydrous MeOH. Add 11 mmol TEA dropwise at 0°C. Stir for 15 min.

Condensation: Add 10 mmol of 2,4-Dihydroxybenzaldehyde. The mixture is stirred at room

temperature for 12 hours under N2 atmosphere.

Note: The

-methyl group prevents racemization, allowing longer reaction times compared to standard
cysteine.

Cyclization: Evaporate solvent. Redissolve residue in DCM. The resulting Schiff base

spontaneously cyclizes to the thiazolidine/thiazoline form (depending on oxidation

conditions).

Purification: Purify via Flash Column Chromatography (Silica gel, Hexane:EtOAc gradient).

QC Check:1H-NMR should show the distinct

-methyl singlet (~1.5-1.7 ppm) and retention of the ethyl ester quartet.

Hydrolysis (Activation): To conjugate a drug, hydrolyze the ethyl ester using LiOH (1.1 eq) in

THF/H2O (1:1) at 0°C for 1 hour. Acidify to pH 3 to precipitate the free acid siderophore.

Protocol B: Evaluation of Serum Stability (Prodrug
Validation)
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Objective: To confirm that the "Ethyl Ester" and "2-Methyl" modifications provide sufficient

plasma stability compared to native cysteine derivatives.

Materials:

Pooled Human Plasma (heparinized)

HPLC System (C18 Column, UV detection at 210/254 nm)

Control: L-Cysteine Ethyl Ester[1][2]

Step-by-Step:

Incubation: Spike Human Plasma (1 mL) with Ethyl 2-methyl-D-cysteinate (final conc. 100

µM). Prepare a parallel tube with the Control.

Sampling: Incubate at 37°C. Withdraw 100 µL aliquots at T=0, 15, 30, 60, 120, and 240

minutes.

Quenching: Immediately add 200 µL cold Acetonitrile (containing 1% Formic Acid) to

precipitate plasma proteins. Vortex and centrifuge (10,000 x g, 5 min).

Analysis: Inject supernatant into HPLC.

Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile. Gradient 5-95% B over 20 min.

Data Processing: Plot % Remaining vs. Time.

Expected Result: Ethyl 2-methyl-D-cysteinate should show a t1/2 > 2 hours, whereas L-

Cysteine Ethyl Ester typically degrades/dimerizes within <30 mins due to rapid disulfide

exchange and esterase activity (the D-config and steric bulk slow this down).

Data Summary & Specifications
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Parameter
Ethyl 2-methyl-D-
cysteinate

Standard L-
Cysteine Ethyl
Ester

Impact on Delivery

Stereochemistry D- (R- configuration) L- (R- configuration)

D-form resists

proteolysis; lower

immunogenicity.

Alpha-Carbon
Methylated (

-Me)

Protonated (

-H)

Methyl group blocks

PLP-enzymes;

prevents

racemization.

Thiazoline Formation High Yield (>85%)
Moderate; prone to

byproduct

Critical for

siderophore synthesis.

Lipophilicity (LogP) ~0.8 (Est.) ~0.1

Higher LogP improves

passive membrane

permeability.

Primary Use

Siderophore

synthesis;

Peptidomimetics

Nutritional

supplement;

Antioxidant

"2-methyl" is a

structural scaffold;

"Ethyl" is a prodrug

cap.

Logical Pathway: Prodrug Activation
For applications where the molecule acts as a prodrug (e.g., NOS inhibitors or antioxidant

delivery), the ethyl ester must be cleaved intracellularly.
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Caption: Prodrug activation pathway. The sterically hindered ester delays hydrolysis until

cellular entry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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